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Compound of Interest

Compound Name: 3-Bromo-5-ethylaniline
CAS No.: 123158-68-9
Cat. No.: B179179
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Bromo-5-ethylaniline, a key intermediate in various synthetic applications. The
document details available data, outlines experimental protocols for property determination,
and presents a logical workflow for its synthesis.

Core Physicochemical Data

The following table summarizes the known and predicted physicochemical properties of 3-
Bromo-5-ethylaniline. It is important to note that experimental data for several key properties
are not readily available in published literature. For comparative purposes, data for the closely
related compound, 3-bromo-5-methylaniline, is included and clearly noted.
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Property Value Data Type Source

Molecular Formula CsH10BrN - PubChem|[1]

Molecular Weight 200.08 g/mol Calculated PubChem[1]
Experimental (for 3-

Melting Point 37°C bromo-5- ChemicalBook[2]
methylaniline)
Experimental (for 3-

- , 150-151 °C (at 15 ]
Boiling Point Torr) bromo-5- ChemicalBook[2]
orr

methylaniline)
Predicted (for 3-

Density 1.498 + 0.06 g/cm3 bromo-5- ChemicalBook[2]
methylaniline)

logP 2.7 Predicted (XLogP3) PubChem[1][3]
Predicted (for 3-

pKa 3.65+0.10 bromo-5- ChemicalBook[2]
methylaniline)

] ) Qualitative (for 3-
B Slightly soluble in ]
Solubility bromo-5- ChemicalBook[2]

water

methylaniline)

Experimental Protocols

Detailed methodologies for the experimental determination of key physicochemical properties

are provided below. These are generalized protocols and may require optimization for 3-

Bromo-5-ethylaniline.

Determination of Melting Point

Objective: To determine the temperature at which 3-Bromo-5-ethylaniline transitions from a

solid to a liquid state.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry 3-Bromo-5-ethylaniline is
packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid phase has liquefied (completion of melting) are
recorded. This range is reported as the melting point.

Purity Check: A sharp melting point range (typically < 1 °C) is indicative of a pure compound.

Determination of Boiling Point

Objective: To determine the temperature at which the vapor pressure of liquid 3-Bromo-5-

ethylaniline equals the atmospheric pressure.

Methodology:

Apparatus Setup: A small quantity of 3-Bromo-5-ethylaniline is placed in a Thiele tube or a
similar heating bath containing a high-boiling point liquid (e.g., mineral oil).

Sample and Capillary Tube: A small, inverted capillary tube (sealed at one end) is placed
inside the test tube containing the sample.

Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.

Observation: The heating is continued until a continuous and rapid stream of bubbles
emerges from the capillary tube. The heat source is then removed.

Boiling Point Determination: The liquid is allowed to cool. The temperature at which the
stream of bubbles ceases and the liquid begins to enter the capillary tube is recorded as the
boiling point.
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Determination of Solubility

Objective: To qualitatively or quantitatively determine the solubility of 3-Bromo-5-ethylaniline
in various solvents.

Methodology (Qualitative):

o Sample and Solvent: A small, measured amount of 3-Bromo-5-ethylaniline (e.g., 10 mg) is
added to a test tube containing a specific volume of the solvent of interest (e.g., 1 mL of
water, ethanol, etc.).

e Mixing: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

e Observation: The solution is visually inspected for the presence of undissolved solid. The
substance is classified as soluble, partially soluble, or insoluble based on this observation.

Methodology (Quantitative - Shake-Flask Method):

e Saturation: An excess amount of 3-Bromo-5-ethylaniline is added to a flask containing a
known volume of the solvent.

o Equilibration: The flask is sealed and agitated at a constant temperature for an extended
period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Separation: The undissolved solid is separated from the solution by centrifugation and/or
filtration.

e Analysis: The concentration of 3-Bromo-5-ethylaniline in the clear, saturated solution is
determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC).

Logical Workflow: Synthesis of 3-Bromo-5-
ethylaniline

A plausible synthetic route for 3-Bromo-5-ethylaniline involves the direct bromination of 3-
ethylaniline. The amino group of the aniline is a strong activating group, directing the
electrophilic substitution to the ortho and para positions. As both ortho positions are sterically
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unhindered and the para position is occupied by the ethyl group, the bromination is expected to
occur at the positions ortho to the amino group, one of which is also meta to the ethyl group.

3-Ethylaniline Br2 / Solvent

Bromination

3-Bromo-5-ethylaniline

Click to download full resolution via product page

Caption: Plausible synthesis of 3-Bromo-5-ethylaniline via bromination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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